Tert-butyl 6-amino-5-methyl-2,3-dihydroindole-1-carboxylate

• IUPAC Name: tert-butyl 6-amino-5-methyl-2,3-dihydroindole-1-carboxylate
• InChI: InChI=1S/C14H20N2O2/c1-9-7-10-5-6-16(12(10)8-11(9)15)13(17)18-14(2,3)4/h7-8H,5-6,15H2,1-4H3
• InChI Key: ABEKZHQHASZMDE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1N)N(CC2)C(=O)OC(C)(C)C
• Molecular Formula: C14H20N2O2
• Molecular Weight: 248.32 g/mol
• CAS No.: 1555376-91-4

Description

“Tert-butyl 6-amino-5-methyl-2,3-dihydroindole-1-carboxylate” is a chemical compound with the molecular formula C14H20N2O2. It is a derivative of indole, a significant heterocyclic system found in natural products and drugs. Indoles play a crucial role in cell biology and are used as biologically active compounds for treating various disorders.

Molecular Structure Analysis

The molecular structure of “this compound” is based on the indole core, a biologically known pharmacophore in medicinal molecules. The specific molecular structure details are not available in the retrieved data.

Scientific Research Applications

Preparation and Synthetic Applications

• Synthesis and Diels-Alder Reaction

  A study described the preparation and reaction of a 2-Amido substituted furan, showcasing the utility of tert-butyl 3a-methyl-5-oxo-2,3,3a,4,5,6-hexahydroindole-1-carboxylate in organic synthesis, particularly in Diels-Alder reactions. This illustrates the compound's relevance in constructing complex molecular architectures (Padwa, Brodney, & Lynch, 2003).

• Characterization and Structural Analysis

  Another study focused on the synthesis, characterization, thermal, X-ray, and DFT analyses of tert-butyl 3-ethyl 2-[(3-methoxy/5-bromo)-2-hydroxy and (3-nitro/3-methoxy)benzylideneamino]-4,5-dihydrothieno[2,3-c]pyridine-3,6(7H)-dicarboxylate. This research provides insight into the structural and electronic properties of the compound, indicating its potential for further chemical modifications and applications (Çolak et al., 2021).

Analytical and Biochemical Utility

• Gas Chromatography of Derivatives

  The tert-butyldimethylsilyl derivatives of certain metabolites were determined by capillary gas chromatography, demonstrating the compound's utility in analytical chemistry for diagnosing and monitoring various medical conditions (Muskiet et al., 1981).

• NMR Tag for High-Molecular-Weight Systems

  O-tert-Butyltyrosine, a related compound, has been used as an NMR tag for studying high-molecular-weight systems and for measuring ligand binding affinities. This highlights the application of tert-butyl derivatives in biochemistry and structural biology (Chen et al., 2015).

Drug Discovery and Development

• Antibacterial Agents

  Research into fluoronaphthyridines as antibacterial agents involved the synthesis and evaluation of 5-substituted-6-fluoro-7-(cycloalkylamino)-1,4-dihydro-4-oxo-1,8- naphthyridine-3-carboxylic acids, indicating the potential of tert-butyl derivatives in developing new therapeutic agents (Bouzard et al., 1992).

• Synthesis of Non-Proteinogenic Amino-Acid Methyl Esters

  A methodology was developed for the synthesis of acid-sensitive and highly hindered α-amino-acid methyl esters using a chiral glycine derivative, demonstrating the compound's utility in preparing building blocks for drug development ( ).